Cas no 2169443-91-6 (4-(2-chloro-3,6-difluorophenyl)butan-2-amine)

• Product Name: 4-(2-chloro-3,6-difluorophenyl)butan-2-amine
• CAS No: 2169443-91-6
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• CID: 6484893
• PubChem ID: 165882849
• Update Time: 2025-06-07

4-(2-chloro-3,6-difluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-3,6-difluorophenyl)butan-2-amine
• EN300-1997781
• 2169443-91-6

• Inchi： 1S/C10H12ClF2N/c1-6(14)2-3-7-8(12)4-5-9(13)10(7)11/h4-6H,2-3,14H2,1H3
• InChI Key： SAENXOVHEXLYHF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CCC(C)N)F)F

Computed Properties

• Exact Mass: 219.0626334g/mol
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-chloro-3,6-difluorophenyl)butan-2-amine

4-(2-chloro-3,6-difluorophenyl)butan-2-amine: A Comprehensive Overview

4-(2-chloro-3,6-difluorophenyl)butan-2-amine (CAS No. 2169443-91-6) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its fluorinated aromatic ring and amino group, exhibits intriguing chemical properties that make it a valuable component in numerous applications. Recent advancements in synthetic methodologies and its integration into cutting-edge research have further highlighted its potential in drug discovery, polymer chemistry, and advanced materials.

The molecular structure of 4-(2-chloro-3,6-difluorophenyl)butan-2-amine is defined by a chlorinated and difluorinated phenyl group attached to a butanamine backbone. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and functionality. The presence of electron-withdrawing groups such as chlorine and fluorine atoms on the aromatic ring enhances the compound's ability to participate in various chemical transformations, including nucleophilic substitutions and electrophilic aromatic substitutions. These properties have been extensively explored in recent studies to develop novel synthetic pathways for complex molecules.

One of the most promising applications of 4-(2-chloro-3,6-difluorophenyl)butan-2-amine lies in the field of drug discovery. Researchers have utilized this compound as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, its ability to form stable amide bonds has been leveraged to synthesize peptide analogs that exhibit potent pharmacological activities. Recent studies have demonstrated its utility in designing inhibitors for key enzymes involved in neurodegenerative diseases, such as beta-secretase (BACE1), which is implicated in Alzheimer's disease.

In addition to its role in medicinal chemistry, 4-(2-chloro-3,6-difluorophenyl)butan-2-amine has found applications in polymer science. Its amino group serves as a reactive site for polymerization reactions, enabling the synthesis of novel polyamides and polyurethanes with tailored mechanical and thermal properties. These materials have shown potential in high-performance applications such as aerospace components and advanced electronics packaging.

Recent advancements in green chemistry have also influenced the synthesis and utilization of 4-(2-chloro-3,6-difluorophenyl)butan-2-amine. Researchers have developed environmentally friendly methods to produce this compound using catalytic systems that minimize waste generation and energy consumption. These sustainable approaches align with global efforts to promote eco-friendly chemical processes while maintaining high yields and product quality.

The integration of 4-(2-chloro-3,6-difluorophenyl)butan-2-amine into nanotechnology has opened new avenues for material innovation. Its ability to act as a linker or functionalizing agent has been exploited to create hybrid materials with enhanced functionality. For example, it has been used to modify carbon nanotubes and graphene oxide sheets, endowing them with improved dispersibility and reactivity for applications in sensors and energy storage devices.

In conclusion, 4-(2-chloro-3,6-difluorophenyl)butan-amine (CAS No. 2169443_91_6) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables it to serve as a valuable building block in drug discovery, polymer chemistry, and nanotechnology. As research continues to uncover new applications and improve synthetic methods for this compound, its role in advancing modern science is expected to grow even further.